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Compound of Interest

Compound Name: Carbon monosulfide

Cat. No.: B1196269

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of carbon monosulfide
(CS), a reactive diatomic molecule with significant implications in various chemical research
fields. This document details its fundamental identifiers, experimental protocols for its
generation and characterization, and its key reactive properties, presenting all quantitative data
in structured tables and visualizing complex processes with detailed diagrams.

Core Identifiers and Properties of Carbon
Monosulfide

Carbon monosulfide, the sulfur analog of carbon monoxide, is a transient species that has
been observed in the gas phase in both laboratory settings and the interstellar medium.[1] Due
to its high reactivity and propensity to polymerize, it is not stable as a solid or liquid under
standard conditions.[1]
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Identifier Type Value

CAS Number 2944-05-0

Molecular Formula CS

Molecular Weight 44.077 g/mol

IUPAC Name sulfanylidenecarbon

InChl InChl=1S/CS/c1-2

InChlKey DXHPZXWIPWDXHJ-UHFFFAOYSA-N
Canonical SMILES C#S

PubChem CID 108054

Experimental Protocols

The generation and study of carbon monosulfide require specialized experimental techniques
due to its inherent instability. The following sections provide detailed methodologies for its
synthesis, purification, and characterization.

Synthesis of Carbon Monosulfide via Silent Electric
Discharge of Carbon Disulfide

A common and effective method for producing gaseous carbon monosulfide is through the
decomposition of carbon disulfide (CS2) in a silent electric discharge.

Materials and Equipment:

Carbon disulfide (CS2), high purity

Inert gas (e.g., Argon, Helium)

Glass vacuum line system

High-voltage AC power supply (e.g., Tesla coil)

Discharge tube with concentric electrodes
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e Cold traps (liquid nitrogen)

e Pressure gauge (e.g., McLeod or Pirani gauge)

o Flow meters

Procedure:

o System Preparation: Assemble the vacuum line system, ensuring all connections are
vacuum-tight. The system should include an inlet for the CSz/inert gas mixture, the discharge
tube, and a series of cold traps. Evacuate the entire system to a low pressure (typically <
1073 torr).

o Reactant Mixture Preparation: Prepare a gaseous mixture of carbon disulfide and an inert
gas. The concentration of CS: is typically kept low (e.g., 1-5%) to control the reaction rate
and prevent excessive polymerization.

e Initiation of Discharge: Introduce the gas mixture into the discharge tube at a controlled flow
rate. Apply a high-voltage AC potential across the electrodes to initiate a silent electric
discharge. The discharge appears as a characteristic glow within the tube.

e Reaction: The electric discharge provides the energy to dissociate carbon disulfide into
carbon monosulfide and a sulfur radical: CS2 - CS + S

e Product Trapping and Purification: The gas stream exiting the discharge tube, containing
unreacted CSz, CS, sulfur, and other minor byproducts, is passed through a series of cold
traps. A trap cooled with a slush bath (e.g., -112 °C) can be used to condense and remove
most of the unreacted CS:, allowing for the collection of a gas stream enriched in carbon
monosulfide.[1] Elemental sulfur will deposit on the walls of the tubing downstream of the
discharge.
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Synthesis Workflow

Byproduct Condensed CS:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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